Cas no 1143018-02-3 (rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine
• CAS No: 1143018-02-3
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5903268
• PubChem ID: 93690132
• Update Time: 2025-07-23

rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(3-methylphenyl)cyclopropyl]methanamine
• EN300-1834844
• 1143018-02-3

• Inchi： 1S/C11H15N/c1-8-3-2-4-9(5-8)11-6-10(11)7-12/h2-5,10-11H,6-7,12H2,1H3/t10-,11-/m0/s1
• InChI Key： PDGGJTWTUULHJG-QWRGUYRKSA-N
• SMILES： NC[C@@H]1C[C@H]1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine

Professional Introduction to Rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine (CAS No. 1143018-02-3)

Rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine, a compound with the CAS number 1143018-02-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemical configuration and aromatic substituents, has garnered considerable attention for its potential applications in drug development and molecular research.

The structural motif of Rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine consists of a cyclopropyl ring linked to an amine group, with a phenyl ring substituent at the 3-position. This unique arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The cyclopropyl group, in particular, is known for its rigidity and ability to influence the conformational flexibility of adjacent functional groups, which is a critical factor in determining the binding affinity and specificity of drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring cyclopropyl moieties. The cyclopropyl group is not only structurally intriguing but also offers advantages in terms of metabolic stability and oral bioavailability. This has led to its incorporation into various therapeutic agents targeting diverse disease mechanisms. For instance, studies have shown that cyclopropane derivatives can exhibit potent activity against bacterial infections by interfering with essential metabolic pathways.

The phenyl ring substituent in Rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine further enhances its pharmacological profile. Phenyl rings are well-known for their ability to engage in hydrophobic interactions with biological targets, thereby improving the binding affinity of drug molecules. Additionally, the presence of a methyl group at the 3-position of the phenyl ring introduces additional steric hindrance, which can fine-tune the interactions between the compound and its biological target.

Recent research has highlighted the importance of stereochemistry in drug design. The (1R,2R) configuration of the amine group in this compound plays a crucial role in determining its biological activity. Stereoisomers often exhibit significantly different pharmacological properties due to variations in their spatial arrangement. The (1R,2R) configuration has been found to enhance binding affinity and selectivity in several drug candidates, making it a desirable feature for medicinal chemists.

The synthesis of Rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine presents unique challenges due to its complex stereochemical framework. Advanced synthetic methodologies are required to achieve high enantiomeric purity and yield. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to construct the desired stereocenters with high precision. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development.

In the context of drug discovery, Rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine serves as a valuable intermediate for exploring novel therapeutic entities. Its structural features make it a versatile scaffold for modifying and optimizing pharmacological properties. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced efficacy and reduced side effects.

The potential applications of this compound extend beyond traditional small-molecule drugs. Its unique structural features make it suitable for developing biologics and peptidomimetics that can interact with biological targets in novel ways. For example, peptidomimetics incorporating cyclopropane or phenyl ring motifs have shown promise in targeting protein-protein interactions and enzyme inhibition.

The chemical properties of Rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine also make it an interesting candidate for material science applications. The rigid cyclopropyl group can contribute to enhanced material stability and mechanical strength when incorporated into polymers or other advanced materials. Additionally, the presence of functional groups such as amines provides opportunities for further chemical modification and cross-linking reactions.

As our understanding of molecular interactions continues to evolve, compounds like Rac-(1R,2R)-2-(3-methylphenyl)cyclopropylmethanamine will play an increasingly important role in addressing complex biological challenges. Their unique structural features offer new avenues for therapeutic intervention and material innovation. By combining cutting-edge synthetic chemistry with sophisticated biophysical techniques, researchers can unlock their full potential and contribute to advancements across multiple scientific disciplines.